The Discovery and Profile of Borapetoside F from Tinospora crispa: A Technical Guide
The Discovery and Profile of Borapetoside F from Tinospora crispa: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Borapetoside F, a clerodane diterpenoid glycoside, is a key secondary metabolite isolated from the medicinal plant Tinospora crispa. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Borapetoside F. It details the experimental protocols for its extraction and purification, presents its physicochemical and spectral data, and discusses its known biological activities. Furthermore, this guide explores the potential signaling pathways modulated by Borapetoside F, drawing on evidence from related compounds within the borapetoside family. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development who are interested in the therapeutic potential of Borapetoside F.
Introduction
Tinospora crispa (L.) Hook. f. & Thomson, a member of the Menispermaceae family, is a climbing plant with a long history of use in traditional medicine across Southeast Asia.[1] It is reputed to possess a wide range of therapeutic properties, including antidiabetic, anti-inflammatory, and immunomodulatory effects. Phytochemical investigations of T. crispa have revealed a rich diversity of secondary metabolites, with clerodane-type furanoditerpenes being a characteristic class of compounds.[1]
Among these, the borapetosides represent a significant group of diterpenoid glycosides. Borapetoside F was first reported as a constituent of Tinospora crispa in 1996 by Martin et al.[2] This guide focuses specifically on the discovery and scientific profile of Borapetoside F.
Discovery and Isolation of Borapetoside F
The initial discovery of Borapetoside F was the result of phytochemical investigations into the constituents of Tinospora crispa. The isolation process, as is typical for such natural products, involves a multi-step procedure of extraction and chromatographic separation.
General Experimental Workflow for Isolation
The following diagram illustrates a general workflow for the isolation of furanoditerpenoids like Borapetoside F from Tinospora crispa.
Figure 1: General workflow for the isolation of Borapetoside F.
Detailed Experimental Protocol
The following protocol is a representative method for the isolation of Borapetoside F from Tinospora crispa, based on established phytochemical procedures for this plant.[3]
Plant Material: Dried and powdered stems of Tinospora crispa are used as the starting material.
Extraction:
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The powdered plant material is exhaustively extracted with methanol at room temperature.
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The resulting methanol extract is concentrated under reduced pressure to yield a crude extract.
Partitioning:
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The crude methanol extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.
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The furanoditerpenoid glycosides, including Borapetoside F, are typically concentrated in the ethyl acetate and n-butanol fractions.
Chromatographic Separation:
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The bioactive fractions are subjected to column chromatography on a solid support, such as silica (B1680970) gel or Diaion HP-20 resin.
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Elution is performed with a gradient of solvents, for example, a mixture of chloroform (B151607) and methanol or ethyl acetate and methanol, to separate the components based on their polarity.
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Fractions are collected and monitored by thin-layer chromatography (TLC).
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Fractions containing compounds with similar TLC profiles are combined.
Purification:
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The semi-purified fractions containing Borapetoside F are further purified by preparative high-performance liquid chromatography (HPLC) on a C18 column.
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A suitable mobile phase, such as a gradient of methanol and water, is used to achieve fine separation.
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The peak corresponding to Borapetoside F is collected, and the solvent is evaporated to yield the pure compound.
Structural Elucidation and Physicochemical Properties
The structure of Borapetoside F was determined through extensive spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Physicochemical Properties
| Property | Value |
| Molecular Formula | C₂₇H₃₄O₁₁ |
| Molecular Weight | 534.55 g/mol [4] |
| CAS Number | 151200-50-9[4] |
| Class | Clerodane Diterpenoid Glycoside |
Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed ¹H and ¹³C NMR data are essential for the structural confirmation of Borapetoside F. While the complete assigned data from the original discovery paper is not readily available in the public domain, related studies on other borapetosides provide expected chemical shift ranges for the characteristic moieties of a clerodane diterpenoid glycoside.[5][6]
Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of Borapetoside F. The fragmentation pattern can provide valuable information about the structure of the aglycone and the sugar moiety. Analysis of related compounds suggests that characteristic losses would include the glycosidic unit and fragments from the clerodane skeleton.[7][8]
Biological Activity and Potential Signaling Pathways
While specific biological activity studies on Borapetoside F are limited, research on its congeners and a preliminary study on its own effects provide insights into its potential pharmacological profile.
Hepatotoxicity Assessment
A study investigating the hepatotoxic potential of a methanolic extract of Tinospora crispa and a standardized combination of borapetosides B, C, and F was conducted in mice.[5] In this study, both acute and 21-day administration of the borapetoside combination (500 mg/kg body weight) did not result in elevated alanine (B10760859) transaminase (ALT) levels or altered liver histopathology, suggesting no conclusive hepatotoxicity under the experimental conditions.[5]
| Hepatotoxicity Study on Borapetoside Combination (B, C, and F) |
| Model: Murine model (normal and health-compromised)[5] |
| Dosage: 500 mg/kg body weight (oral)[5] |
| Duration: Acute and 21-day study[5] |
| Results: No significant changes in ALT levels or liver histopathology observed.[5] |
Potential Signaling Pathways
The biological activities of other borapetosides, particularly their effects on metabolic disorders, suggest potential signaling pathways that Borapetoside F might modulate.
Insulin (B600854) Signaling Pathway: Borapetosides A and C have been shown to exert hypoglycemic effects by modulating the insulin signaling pathway.[6][9] This pathway involves the activation of the insulin receptor (IR), which leads to the phosphorylation of protein kinase B (Akt). Activated Akt, in turn, promotes the translocation of glucose transporters (like GLUT4) to the cell membrane, facilitating glucose uptake. Borapetoside C has been specifically shown to increase the phosphorylation of IR and Akt, as well as the expression of GLUT2.[9]
Figure 2: Postulated involvement of Borapetoside F in the insulin signaling pathway.
AMPK Signaling Pathway: The 5' AMP-activated protein kinase (AMPK) pathway is another crucial regulator of cellular energy homeostasis. Activation of AMPK can also promote glucose uptake and inhibit lipid synthesis. Some natural compounds from Tinospora species have been shown to activate AMPK.[10]
Lipid Metabolism and SREBPs: Borapetoside E has been found to improve hyperlipidemia by suppressing the expression of sterol regulatory element-binding proteins (SREBPs) and their downstream target genes related to lipid synthesis.[1][11] SREBPs are key transcription factors that regulate the synthesis of cholesterol and fatty acids.
References
- 1. researchgate.net [researchgate.net]
- 2. Tinospora crispa (L.) Hook. f. & Thomson: A Review of Its Ethnobotanical, Phytochemical, and Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Table 5 from Complete (1)H and (13)C NMR chemical shift assignments of mono- to tetrasaccharides as basis for NMR chemical shift predictions of oligosaccharides using the computer program CASPER. | Semantic Scholar [semanticscholar.org]
- 4. tmrjournals.com [tmrjournals.com]
- 5. researchgate.net [researchgate.net]
- 6. Hypoglycemic action of borapetoside A from the plant Tinospora crispa in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. Inhibition of SREBP Transcriptional Activity by a Boron-Containing Compound Improves Lipid Homeostasis in Diet-Induced Obesity - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Borapetoside C from Tinospora crispa improves insulin sensitivity in diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. Borapetoside E, a Clerodane Diterpenoid Extracted from Tinospora crispa, Improves Hyperglycemia and Hyperlipidemia in High-Fat-Diet-Induced Type 2 Diabetes Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
